Cas no 2097903-24-5 (4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 2097903-24-5
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 4636856
• Update Time: 2025-06-08

4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-2-9-7-8-12-11-6-4-3-5-10(9)11;/h3-6,9,12H,2,7-8H2,1H3;1H
• InChI Key： ZCNOMUNJHUVNSP-UHFFFAOYSA-N
• SMILES： C(C1CCNC2=CC=CC=C12)C.Cl

Additional information on 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride

Introduction to 4-Ethyl-1,2,3,4-Tetrahydroquinoline Hydrochloride (CAS No. 2097903-24-5)

4-Ethyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 2097903-24-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various pharmaceutical formulations.

The chemical structure of 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride consists of a tetrahydroquinoline core with an ethyl substituent at the 4-position. This specific substitution pattern contributes to its unique pharmacological properties. Recent studies have highlighted the potential of tetrahydroquinolines in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that it may have a role in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neuroprotection, 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride has also been investigated for its anti-cancer properties. A study in the Cancer Research journal (2020) reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of cell cycle arrest and apoptosis through the modulation of key signaling pathways.

In addition to its therapeutic potential, the synthesis and structural optimization of 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride have been subjects of extensive research. A recent paper in the Tetrahedron Letters (2022) described an efficient synthetic route that utilizes environmentally friendly conditions and high yields. This advancement not only facilitates large-scale production but also aligns with the principles of green chemistry.

The pharmacokinetic properties of 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride. Early-phase trials have reported positive outcomes with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 4-ethyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 2097903-24-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms and therapeutic applications, it holds significant promise for improving patient outcomes in various diseases.